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Compound of Interest

Compound Name: 2-Octenal

Cat. No.: B7770461 Get Quote

An In-depth Technical Guide to 2-Octenal: Chemical Properties, Structure, and Synthesis

Introduction
2-Octenal, particularly in its (E)-isomer form (trans-2-Octenal), is an α,β-unsaturated aldehyde

that is a significant compound in the fields of flavor chemistry, fragrance science, and organic

synthesis.[1][2] It is a colorless to pale yellow liquid recognized by its characteristic fatty, green,

and slightly citrus-like aroma.[1][3] Found naturally in trace amounts in various plant extracts,

essential oils, and cooked foods, it contributes fresh and aldehydic notes to many natural and

artificial flavors and fragrances.[1][3][4]

As a medium-chain aldehyde, 2-Octenal possesses a reactive chemical structure with both an

aldehyde functional group and a carbon-carbon double bond, making it a versatile intermediate

for the synthesis of more complex organic molecules.[2][5] This guide provides a

comprehensive overview of the core chemical properties, structure, synthesis, and applications

of 2-Octenal, tailored for researchers and professionals in chemistry and drug development.

Chemical Structure and Identifiers
The most common and stable isomer is (E)-2-Octenal, also known as trans-2-Octenal. The

structure consists of an eight-carbon chain with a double bond located between the second and

third carbon atoms (C2 and C3) in the trans configuration, and an aldehyde group at the C1

position.[6]

Table 1: Chemical Identifiers for (E)-2-Octenal
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Identifier Value Reference

IUPAC Name (E)-oct-2-enal [7]

CAS Number 2548-87-0 [6]

Molecular Formula C₈H₁₄O [8]

Molecular Weight 126.20 g/mol

Synonyms
trans-2-Octenal, (E)-Oct-2-

enal, T2 OCTENAL
[6][9]

InChI

InChI=1S/C8H14O/c1-2-3-4-5-

6-7-8-9/h6-8H,2-5H2,1H3/b7-

6+

InChIKey
LVBXEMGDVWVTGY-

VOTSOKGWSA-N
[6]

SMILES CCCCCC=CC=O [10]

Physicochemical Properties
2-Octenal is a volatile compound with properties characteristic of unsaturated aldehydes. It is

air and light-sensitive.[9] It is generally insoluble or poorly miscible in water but soluble in

organic solvents like alcohol, chloroform, and fixed oils.[9][11]

Table 2: Physicochemical Data for (E)-2-Octenal
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Property Value Conditions Reference

Appearance
Colorless to pale

yellow liquid
Room Temperature [1][3]

Odor

Fatty, green,

cucumber, citrus,

herbal

- [1][9]

Boiling Point 84-86 °C at 19 mmHg

Density 0.846 g/mL at 25 °C

Refractive Index 1.449 - 1.455 at 20 °C [4][7]

Flash Point
150 - 155 °F (65.6 -

68.3 °C)
TCC [4][9]

Vapor Density >1 (vs air) [11]

Water Solubility
Not miscible or difficult

to mix
- [9][11]

LogP 2.64 - [9]

Reactivity and Synthesis
The chemical reactivity of 2-Octenal is dominated by its two functional groups: the aldehyde

and the α,β-unsaturated system. The aldehyde group can be oxidized to a carboxylic acid or

reduced to an alcohol.[2] The conjugated double bond allows it to undergo nucleophilic addition

reactions, such as the Michael addition.[2]

Experimental Protocol: Synthesis of (E)-2-Octenal
A documented method for synthesizing (E)-2-Octenal involves the copper-catalyzed aerobic

oxidation of a corresponding enol derivative.[2]

Materials and Equipment:

Enol derivative (1.0 mmol)
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CuPF₆(CH₃CN)₄ (18.4 mg, 0.05 mmol)

Di-tert-butyl ethylenediamine (11.0 µL, 0.05 mmol)

4-Dimethylaminopyridine (DMAP) (24.4 mg, 0.20 mmol)

Dichloromethane (CH₂Cl₂, 4 mL)

4Å molecular sieves (100 mg)

Schlenk tube

Nitrogen and Oxygen gas supplies

Magnetic stirrer

Standard glassware for extraction and concentration

Procedure:

In a nitrogen-filled glove box, add the enol derivative (1.0 mmol), CuPF₆(CH₃CN)₄ (0.05

equiv), di-tert-butyl ethylenediamine (0.05 equiv), and DMAP (0.20 equiv) to a Schlenk tube

containing 4 mL of dichloromethane.[2]

Add 100 mg of 4Å molecular sieves to the mixture.[2]

Seal the Schlenk tube and remove it from the glove box.[2]

Replace the nitrogen atmosphere in the tube with oxygen at a constant pressure of 1

atmosphere.[2]

Stir the reaction mixture vigorously at room temperature for 1 hour.[2]

Upon completion, quench the reaction by adding 15 mL of a 10% NaHSO₄ aqueous solution.

[2]

Extract the product with dichloromethane (3 x 10 mL).[2]
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Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under

vacuum to yield the target (E)-2-Octenal.[2]

Workflow for the Synthesis of (E)-2-Octenal

Reactants:
- Enol Derivative

- CuPF6(CH3CN)4 (Catalyst)
- Di-tert-butyl ethylenediamine

- DMAP
- Dichloromethane (Solvent)

Combine reactants and
4Å molecular sieves in a
Schlenk tube under N2

Replace N2 with O2 (1 atm).
Stir at room temperature

for 1 hour.

Quench reaction with
10% NaHSO4 solution

Extract product with
Dichloromethane (3x)

Dry organic layer (MgSO4),
filter, and concentrate

under vacuum

(E)-2-Octenal
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Click to download full resolution via product page

Caption: Synthesis workflow for (E)-2-Octenal via copper-catalyzed oxidation.

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-Octenal. The

NIST Chemistry WebBook and other databases provide reference spectra for this compound.

[6][12]

Table 3: Spectroscopic Data References for (E)-2-Octenal

Technique Database/Reference Key Information

¹H NMR ChemicalBook

Provides a reference spectrum

for proton nuclear magnetic

resonance.[13]

Mass Spectrometry (EI) NIST Chemistry WebBook

Shows the electron ionization

mass spectrum, a key tool for

structural elucidation.[12]

FTIR / Raman SpectraBase

Offers various vibrational

spectroscopy data including

FTIR and Raman spectra.[14]

Applications and Biological Relevance
2-Octenal is a widely used compound with applications spanning multiple industries.

Flavors and Fragrances: It is a valuable ingredient for creating citrus, nut, and vegetable

flavor profiles in foods and beverages.[1] In perfumery, it imparts fresh, green, and aldehydic

top notes.[1]

Chemical Intermediate: Its reactivity makes it a useful starting material for the synthesis of

other aroma chemicals, resins, and specialty aldehydes.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b7770461?utm_src=pdf-body-img
https://www.benchchem.com/product/b7770461?utm_src=pdf-body
https://www.benchchem.com/product/b7770461?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=2548-87-0
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2548870&Mask=200
https://www.benchchem.com/product/b7770461?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_2548-87-0_1HNMR.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2548870&Mask=200
https://spectrabase.com/compound/EnrPb049ZlC
https://www.benchchem.com/product/b7770461?utm_src=pdf-body
https://www.chemicalbull.com/products/trans-2-octenal
https://www.chemicalbull.com/products/trans-2-octenal
https://www.chemicalbull.com/products/trans-2-octenal
https://wap.guidechem.com/question/what-are-the-properties-synthe-id129377.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity: Research has shown that trans-2-Octenal, as a fungal volatile organic

compound, can cause locomotory defects in Drosophila melanogaster. This effect is linked to

changes in dopaminergic neurons, highlighting its potential neurotoxic properties. It has also

been studied for its potential as an anti-inflammatory and antimicrobial agent.[5]

Logical Relationship of 2-Octenal Neurotoxicity

trans-2-Octenal
(Fungal Volatile Organic Compound)

Dopaminergic Neurons
in Drosophila melanogaster

affects

Observed Changes in
Neuron Structure/Function

leads to

Locomotory Defects

results in

Click to download full resolution via product page

Caption: Neurotoxic effect of trans-2-Octenal on Drosophila melanogaster.

Safety and Handling
2-Octenal is classified as a combustible liquid and can be an irritant to the skin, eyes, and

respiratory system.[11][15][16]

Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and inhalation of

vapors.[16] Wear suitable protective clothing, gloves, and eye/face protection.[11]
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Storage: Store in a cool, dry, well-ventilated place in tightly closed containers. It is sensitive

to air and light and should be protected from heat and ignition sources.[9][16]

First Aid: In case of contact, rinse the affected area thoroughly with water. If inhaled, move to

fresh air. Seek medical attention if irritation or other symptoms persist.[15]

This technical guide provides a foundational understanding of 2-Octenal for scientific and

research applications. Its unique combination of sensory properties and chemical reactivity

ensures its continued importance in both industrial and academic settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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